[4-(dimethylamino)benzyl][2-(1H-indol-3-yl)ethyl]amine hydrochloride

• IUPAC Name: 4-[[2-(1H-indol-3-yl)ethylamino]methyl]-N,N-dimethylaniline;hydrochloride
• InChI: InChI=1S/C19H23N3.ClH/c1-22(2)17-9-7-15(8-10-17)13-20-12-11-16-14-21-19-6-4-3-5-18(16)19;/h3-10,14,20-21H,11-13H2,1-2H3;1H
• InChI Key: KTLUANQEVRWOSE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CNCCC2=CNC3=CC=CC=C32.Cl
• Molecular Formula: C19H24ClN3
• Molecular Weight: 329.9 g/mol

Description

[4-(dimethylamino)benzyl][2-(1H-indol-3-yl)ethyl]amine hydrochloride, also known as DMBA, is a chemical compound that has been widely studied for its potential use in scientific research. DMBA is a member of the phenethylamine family of compounds, which are known to have a wide range of biological activities. In

Mechanism of Action

The exact mechanism of action of [4-(dimethylamino)benzyl][2-(1H-indol-3-yl)ethyl]amine hydrochloride is not fully understood, but it is believed to act primarily through its interaction with serotonin and dopamine receptors in the brain. By binding to these receptors, this compound can modulate the activity of these neurotransmitters, leading to changes in neuronal signaling and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including increasing locomotor activity and inducing hyperthermia in rodents. It has also been shown to have antidepressant-like effects in animal models of depression.

Advantages and Limitations for Lab Experiments

One advantage of using [4-(dimethylamino)benzyl][2-(1H-indol-3-yl)ethyl]amine hydrochloride in lab experiments is its relatively low cost and availability. However, one limitation is that its effects can be quite variable, depending on factors such as dosage and administration route.

Future Directions

There are several potential future directions for research on [4-(dimethylamino)benzyl][2-(1H-indol-3-yl)ethyl]amine hydrochloride. One area of interest is its potential use as a tool for studying the role of serotonin and dopamine receptors in the brain. Another area of interest is its potential use as a therapeutic agent for the treatment of depression and other psychiatric disorders. Additionally, further research is needed to better understand the mechanism of action of this compound and to identify any potential side effects or risks associated with its use.

Scientific Research Applications

[4-(dimethylamino)benzyl][2-(1H-indol-3-yl)ethyl]amine hydrochloride has been studied for its potential use as a research tool in a variety of fields, including neuroscience, pharmacology, and biochemistry. It has been shown to have a range of biological activities, including acting as a serotonin and dopamine receptor agonist, and inhibiting the reuptake of these neurotransmitters.